N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide

• IUPAC Name: N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide
• InChI: InChI=1S/C15H18F3NO3/c1-2-22-11-5-3-10(4-6-11)12-7-13(12)19-14(20)8-21-9-15(16,17)18/h3-6,12-13H,2,7-9H2,1H3,(H,19,20)/t12-,13+/m0/s1
• InChI Key: KVHZXRGXKRMWPW-QWHCGFSZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC2NC(=O)COCC(F)(F)F
• Isomeric SMILES: CCOC1=CC=C(C=C1)[C@@H]2C[C@H]2NC(=O)COCC(F)(F)F
• Molecular Formula: C15H18F3NO3
• Molecular Weight: 317.30 g/mol

Description

N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide is a synthetic organic compound with potential applications in various scientific fields. Its unique structure, featuring a cyclopropyl ring and trifluoroethoxy group, makes it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide typically involves multiple steps, starting from commercially available precursors. One common route involves the cyclopropanation of a suitable styrene derivative, followed by the introduction of the ethoxy and trifluoroethoxy groups through nucleophilic substitution reactions. The final step usually involves the formation of the acetamide moiety under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of more efficient catalysts, alternative solvents, and continuous flow reactors to enhance reaction rates and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) and alkyl halides are employed for nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used to study the effects of cyclopropyl and trifluoroethoxy groups on biological systems.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide involves its interaction with specific molecular targets and pathways. The cyclopropyl ring and trifluoroethoxy group can influence the compound’s binding affinity and selectivity for certain receptors or enzymes. This can lead to modulation of biological processes, such as enzyme inhibition or receptor activation.

Comparison with Similar Compounds

Similar Compounds

4-Methoxyphenethylamine: Similar in structure but lacks the cyclopropyl and trifluoroethoxy groups.

3-Methoxyphenylboronic acid: Contains a methoxy group but differs in the presence of a boronic acid moiety.

2-tert-Butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol: Features a benzotriazole group and is used as a UV absorber.

Uniqueness

N-[(1R,2S)-2-(4-ethoxyphenyl)cyclopropyl]-2-(2,2,2-trifluoroethoxy)acetamide is unique due to its combination of a cyclopropyl ring and trifluoroethoxy group, which confer distinct chemical and biological properties